Cas no 1221723-08-5 (methyl 7-chloro-2H-chromene-8-carboxylate)

methyl 7-chloro-2H-chromene-8-carboxylate structure
1221723-08-5 structure
Product Name:methyl 7-chloro-2H-chromene-8-carboxylate
CAS No:1221723-08-5
MF:C11H9ClO3
MW:224.640362501144
MDL:MFCD15209745
CID:5231293
Update Time:2025-07-20

methyl 7-chloro-2H-chromene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 7-chloro-2H-chromene-8-carboxylate
    • methyl7-chloro-2H-chromene-8-carboxylate
    • 2H-1-Benzopyran-8-carboxylic acid, 7-chloro-, methyl ester
    • MDL: MFCD15209745
    • Inchi: 1S/C11H9ClO3/c1-14-11(13)9-8(12)5-4-7-3-2-6-15-10(7)9/h2-5H,6H2,1H3
    • InChI Key: HQMMMSHMAMOSAR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C=CCOC=2C=1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 277
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5

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Additional information on methyl 7-chloro-2H-chromene-8-carboxylate

Comprehensive Overview of Methyl 7-Chloro-2H-Chromene-8-Carboxylate (CAS No. 1221723-08-5)

Methyl 7-chloro-2H-chromene-8-carboxylate (CAS No. 1221723-08-5) is a specialized organic compound belonging to the chromene family, which has garnered significant attention in pharmaceutical and material science research. This compound features a chloro-substituted chromene core and a methyl ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural properties align with the growing demand for heterocyclic compounds in drug discovery and functional materials.

In recent years, the interest in chromene derivatives has surged due to their potential applications in anti-inflammatory, antioxidant, and antimicrobial therapies. Researchers are particularly intrigued by the role of methyl 7-chloro-2H-chromene-8-carboxylate in modulating biological pathways, as evidenced by its inclusion in studies targeting neurodegenerative diseases and cancer. The compound's CAS No. 1221723-08-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of methyl 7-chloro-2H-chromene-8-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its high purity and stability under standard conditions make it a reliable candidate for laboratory use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, CAS No. 1221723-08-5 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, addressing environmental concerns. This aligns with the broader trend of minimizing waste and energy consumption in chemical manufacturing.

Beyond pharmaceuticals, methyl 7-chloro-2H-chromene-8-carboxylate has potential applications in agrochemicals and material science. Its chromophore properties are being investigated for use in organic LEDs and sensors, highlighting its interdisciplinary utility. The compound's structure-activity relationship (SAR) is a hot topic among chemists, as subtle modifications can yield derivatives with enhanced functionality.

For researchers sourcing CAS No. 1221723-08-5, quality control is paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and safety data sheets (SDS) to ensure compliance with regulatory guidelines. The compound's storage conditions (typically cool and dry environments) and handling precautions are critical to maintaining its integrity.

In summary, methyl 7-chloro-2H-chromene-8-carboxylate represents a compelling case study in the intersection of organic chemistry and applied sciences. Its CAS No. 1221723-08-5 serves as a gateway to exploring advanced therapeutic and technological innovations, resonating with global trends in precision medicine and smart materials.

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